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Compound of Interest

Compound Name: Ibrutinib D5
Cat. No.: B8058581
Get Quote
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Executive Safety Summary
Ibrutinib-d5 (Isotopically labeled [

H]

-Ibrutinib) is a potent, irreversible Bruton's tyrosine kinase (BTK) inhibitor used primarily as an
internal standard in LC-MS/MS quantification. While chemically identical in toxicity to its non-
deuterated parent (Ibrutinib), its application as a high-precision analytical standard introduces
specific handling nuances.

Critical Hazard Alert: Ibrutinib is classified as Reproductive Toxicity Category 1B (H360) and
Specific Target Organ Toxicity (STOT) Category 2. It poses a significant risk of teratogenicity
and organ damage at low exposure levels.

Hazard Classification Table
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Hazard Class Category H-Code Description
) o May damage fertility
Reproductive Toxicity 1B H360 )
or the unborn child.
o Harmful if swallowed.
Acute Toxicity (Oral) 4 H302
[1][2]
Skin Causes skin irritation.
_ o 2 H315
Corrosion/Irritation [1112][3]
o Causes serious eye
Eye Damage/Irritation 2A H319 o
irritation.[1][2][31[4][5]
May cause damage to
STOT - Repeated organs through
2 H373
Exp. prolonged exposure.
[1]
Very toxic to aquatic
Aquatic Toxicity 1 H410 life with long-lasting

effects.[1]

The Hierarchy of Containment

As a Senior Application Scientist, | emphasize that Personal Protective Equipment (PPE) is the
last line of defense, not the first. For High Potency Active Pharmaceutical Ingredients (HPAPIS)
like Ibrutinib-d5, containment is paramount.[6]

Engineering Controls (Primary Barrier)
e Handling State: Solid/Powder.

o Requirement: All open handling (weighing, transfer, solubilization) must be performed within
a Class Il Biological Safety Cabinet (BSC) or a dedicated Powder Containment Balance
Enclosure.

« Airflow Velocity: Face velocity should be maintained between 0.3 — 0.5 m/s to prevent
powder turbulence while ensuring containment.
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Personal Protective Equipment (PPE) Matrix

When engineering controls are breached (e.g., reaching into the hood) or during equipment
maintenance, PPE becomes your primary shield.

A. Respiratory Protection[3][5][7][8]

o Standard Operation (Inside Hood): N95 (NIOSH) or FFP2 (EN 149) filtering facepiece.

o Spill Cleanup / Outside Hood: Full-face Powered Air Purifying Respirator (PAPR) with
P100/HEPA cartridges.

o Scientific Rationale: Ibrutinib is a fine crystalline solid. Static charge can cause patrticle
dispersion invisible to the naked eye. A P100 filter captures 99.97% of airborne particles
<0.3 microns.

B. Dermal Protection (Gloving Strategy)

o Material: Nitrile Rubber (minimum thickness 0.11 mm).

e Protocol:Double-gloving is mandatory.
o Inner Glove: Standard Nitrile (bright color, e.g., orange/blue) to act as a breach indicator.
o Quter Glove: Extended cuff Nitrile (minimum 300mm length) to cover lab coat cuffs.

o Change Frequency: Replace outer gloves immediately after any splash or every 60 minutes
of continuous handling.

C. Ocular & Body Protection[5][7][8]

o Eyes: Chemical splash goggles (ventless or indirect vent). Safety glasses are insufficient for
powder handling of Reprotox 1B compounds.

o Body: Tyvek® or similar microporous, disposable lab coat with elastic cuffs. Fasten all
buttons/zippers to the neck.
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Operational Protocol: The "Zero-Exposure"
Weighing Method

Handling deuterated standards requires precision (due to cost) and safety (due to potency).

This protocol minimizes static dispersion and exposure.

Workflow Visualization
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Figure 1: Operational workflow for handling Ibrutinib-d5, emphasizing static control and
immediate solubilization to reduce airborne risks.

Step-by-Step Procedure

 Static Neutralization: Ibrutinib powder is static-prone. Use an anti-static gun or ionizing bar
inside the balance enclosure before opening the vial. This prevents "jumping" particles.

» Weighing:
o Place a pre-weighed, screw-cap amber glass vial on the balance.
o Transfer the solid directly into the vial using a disposable anti-static spatula.

o Do not use weighing paper/boats—transferring from paper to vial increases dispersion
risk.

 Solubilization:
o Add the solvent (typically DMSO or Methanol) immediately to the vial containing the solid.
o Cap tightly and vortex inside the hood.

o Why? Once in solution, the inhalation risk is effectively eliminated, shifting the hazard to
dermal absorption (which gloves prevent).

e Decontamination:

o Wipe the exterior of the vial with a Kimwipe soaked in Methanol (to remove lipophilic
residues), then with 10% soap solution.

Decontamination & Disposal

Standard laboratory cleaners may not fully solubilize Ibrutinib due to its lipophilicity.
o Surface Decontamination:

o Solvent Wipe: Wipe area with 70% Ethanol or Methanol to solubilize residues.
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o Surfactant Wash: Follow with a detergent (e.g., Alconox) and water scrub.

o Rinse: Final water rinse.

» Waste Disposal:

o Solid Waste: All gloves, wipes, and spatulas must be disposed of in hazardous waste
containers labeled "Cytotoxic/Teratogenic."

o Liquid Waste: Collect in dedicated organic waste streams. Do not pour down the drain
(H410: Very toxic to aquatic life).

Emergency Response

 Inhalation: Remove victim to fresh air immediately.[7] If breathing is difficult, administer
oxygen (trained personnel only).[8]

o Skin Contact: Wash with soap and copious amounts of water for at least 15 minutes.[8] Do
not use ethanol on skin as it may enhance absorption.

o Eye Contact: Rinse cautiously with water for 15 minutes, lifting eyelids.[2] Remove contact
lenses if present.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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